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Compound of Interest

Compound Name: 3-Penten-1-yne, (Z)-

Cat. No.: B151741 Get Quote

Technical Support Center: (Z)-3-Penten-1-yne
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of the volatile compound

(Z)-3-Penten-1-yne.

Frequently Asked Questions (FAQs)
Q1: What is (Z)-3-Penten-1-yne and what are its primary hazards?

A1: (Z)-3-Penten-1-yne is a volatile enyne, a type of hydrocarbon containing both a double and

a triple bond[1][2]. Its key physical and chemical properties are summarized below. The primary

hazards associated with this compound are its high flammability and its potential to cause skin,

eye, and respiratory irritation[3][4].

Q2: What are the recommended storage conditions for (Z)-3-Penten-1-yne?

A2: Due to its volatile and flammable nature, (Z)-3-Penten-1-yne should be stored in a tightly

closed container in a cool, dry, and well-ventilated area[3]. It is crucial to keep it away from

heat, sparks, open flames, and other sources of ignition. The storage area should be designed

for flammable liquids.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When working with (Z)-3-Penten-1-yne, appropriate personal protective equipment is

essential. This includes flame-retardant lab coats, chemical-resistant gloves, and tightly sealed

safety goggles. If there is a risk of inhalation, a respirator with a suitable cartridge should be

used in a well-ventilated area, preferably within a chemical fume hood[3][4].

Q4: What should I do in case of a spill?

A4: In the event of a small spill, ensure the area is well-ventilated and eliminate all ignition

sources. Absorb the spill with an inert, non-combustible material such as sand or vermiculite,

and place it in a sealed container for disposal. For larger spills, evacuate the area and follow

your institution's emergency procedures.

Q5: Are there any known incompatibilities for (Z)-3-Penten-1-yne?

A5: While specific incompatibility data for the (Z)-isomer is limited, as a general principle for

volatile and unsaturated hydrocarbons, it should be kept away from strong oxidizing agents,

acids, and bases to prevent vigorous or explosive reactions.
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Issue Potential Cause Recommended Solution

Low or no reactivity in a

reaction (e.g., enyne

metathesis)

1. Decomposition of the

compound: (Z)-3-Penten-1-yne

may be unstable over time or

when exposed to air or light. 2.

Catalyst incompatibility or

deactivation: The catalyst used

may not be suitable or may

have been deactivated by

impurities. 3. Incorrect reaction

conditions: Temperature,

pressure, or solvent may not

be optimal.

1. Use freshly acquired or

purified (Z)-3-Penten-1-yne.

Consider storing it under an

inert atmosphere (e.g., argon

or nitrogen). 2. Ensure the

catalyst is active and

compatible with the substrate.

Use fresh, high-purity catalyst.

3. Review the literature for

established protocols for

similar enynes and optimize

reaction conditions

accordingly.

Formation of unexpected

byproducts

1. Isomerization: The (Z)-

isomer may isomerize to the

(E)-isomer under the reaction

conditions. 2. Polymerization:

The compound may

polymerize, especially in the

presence of certain catalysts or

initiators. 3. Side reactions:

The enyne functionality can

participate in various side

reactions.

1. Analyze the product mixture

for the presence of the (E)-

isomer. Reaction conditions

may need to be adjusted to

minimize isomerization. 2. Use

appropriate inhibitors if

polymerization is a known

issue for the reaction type. 3.

Carefully purify the product

mixture and use analytical

techniques (e.g., NMR, GC-

MS) to identify byproducts and

adjust the reaction strategy.

Difficulty in handling and

transferring the compound due

to its volatility

High vapor pressure: The

compound readily evaporates

at room temperature, leading

to loss of material and

potential exposure.

1. Keep the compound cooled

(e.g., in an ice bath) during

handling and transfer. 2. Use

gastight syringes for

transferring precise volumes.

3. Minimize the time the

container is open and work in

a well-ventilated fume hood.
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Quantitative Data
Physical and Chemical Properties of (Z)-3-Penten-1-yne

Property Value Reference

CAS Number 1574-40-9 [1][5]

Molecular Formula C₅H₆ [1][5]

Molecular Weight 66.10 g/mol [1]

Safety Information for 3-Penten-1-yne (Isomer not specified)
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Hazard Class
GHS
Pictogram

Hazard
Statement

Precautionary
Statement
(Examples)

Reference

Flammable

liquids, Category

2

🔥

H225: Highly

flammable liquid

and vapour.

P210: Keep

away from heat,

hot surfaces,

sparks, open

flames and other

ignition sources.

No smoking.

[3]

Skin

corrosion/irritatio

n, Category 2

❗
H315: Causes

skin irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[3]

Serious eye

damage/eye

irritation,

Category 2A

❗

H319: Causes

serious eye

irritation.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[3]

Specific target

organ toxicity —

single exposure,

Category 3,

Respiratory tract

irritation

❗

H335: May

cause respiratory

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

[3]

Experimental Protocols
General Protocol for Handling and Dispensing (Z)-3-Penten-1-yne
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Preparation:

Ensure a chemical fume hood is operational and the work area is free of ignition sources.

Prepare an ice bath to keep the vial of (Z)-3-Penten-1-yne cool.

Have all necessary glassware, syringes, and reagents ready.

Inert Atmosphere (if required):

For sensitive reactions, purge the reaction vessel with an inert gas (argon or nitrogen).

Dispensing:

Place the vial of (Z)-3-Penten-1-yne in the ice bath.

Using a clean, dry needle and a gastight syringe, pierce the septum of the vial.

Slowly draw the desired volume of the liquid into the syringe.

To prevent dripping, draw a small amount of inert gas into the syringe after the liquid.

Transfer:

Dispense the (Z)-3-Penten-1-yne from the syringe into the reaction vessel.

If necessary, rinse the syringe with the reaction solvent to ensure complete transfer.

Cleanup:

Quench any residual reagent in the syringe with a suitable solvent (e.g., isopropanol)

before cleaning.

Properly dispose of all contaminated materials according to institutional guidelines.

Visualizations
Caption: Workflow for the safe handling and transfer of (Z)-3-Penten-1-yne.
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Caption: Logical diagram for troubleshooting poor reaction outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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